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Compound of Interest

Compound Name: 1-Heptanesulfonic acid

Cat. No.: B132690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical characteristics

of 1-Heptanesulfonic acid. The information is curated for researchers, scientists, and

professionals in drug development who utilize this compound, primarily as an ion-pairing agent

in analytical chromatography. This document presents quantitative data in a structured format,

outlines relevant experimental methodologies, and includes a visualization of its primary

mechanism of action.

Core Physicochemical Properties
1-Heptanesulfonic acid is a member of the alkyl sulfonate family, which are strong organic

acids. It is most commonly available and used as its sodium salt. The properties of both the

acid and its sodium salt are detailed below.

Data Presentation: Quantitative Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of 1-
Heptanesulfonic acid and its commonly used sodium salt.
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Property
1-Heptanesulfonic
Acid

1-Heptanesulfonic
Acid Sodium Salt

1-Heptanesulfonic
Acid Sodium Salt
Monohydrate

Molecular Formula C₇H₁₆O₃S[1] C₇H₁₅NaO₃S[2] C₇H₁₅NaO₃S·H₂O

Molecular Weight 180.27 g/mol [1] 202.25 g/mol [2] 220.26 g/mol

Melting Point Not available >300 °C >300 °C

pKa
Strong acid, estimated

< 2
Not applicable Not applicable

Solubility in Water Soluble ≥100 mg/mL Soluble

Solubility in Organic

Solvents
Not specified

Soluble in ethanol and

methanol (0.4% w/v)
Not specified

Appearance Not specified

White crystalline

powder or flakes[3][4]

[5]

Fine white crystalline

powder

pH (10% aqueous

solution)
Not applicable 5.5 - 7.5[4] Not specified

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 1-
Heptanesulfonic acid are not widely published. However, standard methodologies for

determining these properties for similar chemical compounds are applicable.

Determination of Melting Point
The melting point of 1-Heptanesulfonic acid sodium salt, being a high-melting ionic solid, can

be determined using a digital melting point apparatus.

Methodology:

A small, finely powdered sample of the compound is packed into a capillary tube to a height

of 2-3 mm.
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The capillary tube is placed in the heating block of a calibrated melting point apparatus.

The sample is heated at a rapid rate initially to approximately 20°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to allow for accurate determination.

The temperature at which the first droplet of liquid appears and the temperature at which the

entire sample becomes a clear liquid are recorded as the melting range.[6][7][8][9] Given that

the melting point is above 300°C, a specialized high-temperature apparatus may be

required.

Determination of Aqueous Solubility
The solubility of 1-Heptanesulfonic acid and its sodium salt in water can be determined using

the shake-flask method.

Methodology:

An excess amount of the solid compound is added to a known volume of deionized water in

a sealed flask.

The flask is agitated at a constant temperature (e.g., 25°C) for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached.

The suspension is then filtered to remove the undissolved solid.

The concentration of the dissolved compound in the clear filtrate is determined using a

suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)

with a conductivity detector or by gravimetric analysis after evaporation of the solvent.[10]

[11]

Determination of pKa
As a strong acid, the pKa of 1-Heptanesulfonic acid is difficult to determine directly in

aqueous solution through traditional titration methods. Potentiometric titration in a non-aqueous

solvent or computational methods are typically employed for such strong acids. Spectroscopic

methods, such as UV-Vis or NMR spectroscopy, can also be utilized by observing changes in
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the spectrum as a function of the acidity of the medium.[12][13][14][15][16] For practical

purposes in its common applications, it is considered to be fully dissociated in aqueous

solutions.

Mechanism of Action and Logical Relationships
1-Heptanesulfonic acid's primary utility in research and drug development stems from its

function as an ion-pairing agent in reverse-phase high-performance liquid chromatography

(RP-HPLC). This technique allows for the separation of ionic and highly polar analytes on a

non-polar stationary phase, which would otherwise elute with the solvent front.

Ion-Pair Chromatography Workflow
The following diagram illustrates the logical workflow of ion-pair chromatography utilizing an

alkyl sulfonate like 1-Heptanesulfonic acid.

Mobile Phase Preparation

Chromatographic Column Separation and Elution

Positively Charged
Analyte (A+)

Neutral Ion Pair
[A+HS-]

Forms in
Mobile Phase

1-Heptanesulfonate
(HS-)

Aqueous Buffer +
Organic Modifier

Non-Polar Stationary
Phase (e.g., C18)

Differential Elution
& Detection

Eluted by
Mobile Phase

Partitioning into
Stationary Phase

Click to download full resolution via product page

Caption: Workflow of Ion-Pair Chromatography with 1-Heptanesulfonic Acid.

Explanation of the Workflow:
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Mobile Phase Preparation: A positively charged analyte is present in a buffered mobile

phase, which also contains the negatively charged 1-heptanesulfonate ion-pairing reagent.

Ion Pair Formation: In the mobile phase, the heptanesulfonate anion forms a neutral ion pair

with the positively charged analyte.[17][18][19]

Partitioning: This newly formed neutral and more hydrophobic ion pair can now partition onto

the non-polar stationary phase of the reverse-phase column.

Differential Elution: Different analytes will have varying affinities for the stationary phase

based on the nature of their ion pairs, leading to differential retention times and thus,

separation. The separated analytes are then detected as they elute from the column.[20][21]

This technical guide provides a foundational understanding of the physicochemical properties

of 1-Heptanesulfonic acid, equipping researchers and professionals with the necessary data

and theoretical knowledge for its effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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